Cas no 105628-01-1 (benzyl 3-methyl-1,4-diazepane-1-carboxylate)

• Product Name: benzyl 3-methyl-1,4-diazepane-1-carboxylate
• CAS No: 105628-01-1
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD28396784
• CID: 4411705
• PubChem ID: 20193899
• Update Time: 2025-10-28

benzyl 3-methyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3-methyl-, phenylmethyl ester
• benzyl 3-methyl-1,4-diazepane-1-carboxylate
• 105628-01-1
• SCHEMBL7802330
• G92293
• Benzyl (S)-3-methyl-1,4-diazepane-1-carboxylate
• SB47343

• MDL： MFCD28396784
• Inchi： 1S/C14H20N2O2/c1-12-10-16(9-5-8-15-12)14(17)18-11-13-6-3-2-4-7-13/h2-4,6-7,12,15H,5,8-11H2,1H3
• InChI Key： JOINYCKVHXRGDV-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCNC(C)C1

Computed Properties

• Exact Mass: 248.152477885Da
• Monoisotopic Mass: 248.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 3-methyl-1,4-diazepane-1-carboxylate

Benzyl 3-Methyl-1,4-Diazepane-1-Carboxylate: A Comprehensive Overview

Benzyl 3-Methyl-1,4-Diazepane-1-Carboxylate, identified by the CAS Registry Number 105628-01-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The structure of benzyl 3-methyl-1,4-diazepane-1-carboxylate consists of a benzyl group attached to a carboxylic acid moiety, which is further connected to a 3-methyl-substituted diazepane ring.

The synthesis of benzyl 3-methyl-1,4-diazepane-1-carboxylate has been explored through various methodologies, including ring-closing metathesis and nucleophilic substitution reactions. Recent studies have highlighted the importance of stereochemistry in the synthesis of this compound, with researchers focusing on achieving high enantiomeric excess for potential applications in drug development.

One of the most promising applications of benzyl 3-methyl-1,4-diazepane-1-carboxylate lies in its use as a precursor for bioactive compounds. For instance, it has been employed in the synthesis of peptide mimetics and other bioactive molecules due to its ability to form stable amide bonds under mild conditions. This property makes it an attractive candidate for drug delivery systems and targeted therapy.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of benzyl 3-methyl-1,4-diazepane-1-carboxylate. Molecular docking studies have revealed potential interactions with various therapeutic targets, including enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, benzyl 3-methyl-1,4-diazepane-1-carboxylate has also been studied for its role in materials science. Its unique structural properties make it a candidate for the development of novel polymers and hybrid materials with tailored mechanical and thermal properties.

The safety and toxicity profile of benzyl 3-methyl-1,4-diazepane-1-carboxylate have been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, making it a safe option for further clinical evaluation.

In conclusion, benzyl 3-methyl-1,4-diazepane-1-carboxylate, with its CAS number 105628-01-1, represents a versatile compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool in drug discovery and materials science.